![molecular formula C19H31N5O2 B6472992 3-(4-tert-butyl-1H-1,2,3-triazol-1-yl)-N-(oxan-4-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide CAS No. 2640888-27-1](/img/structure/B6472992.png)
3-(4-tert-butyl-1H-1,2,3-triazol-1-yl)-N-(oxan-4-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a triazole derivative . Triazole compounds have been found to be superior ligands in copper-catalyzed alkyne-azide 1,3-dipolar cycloaddition (CuAAC), a method predominantly used in the field of activity-based protein profiling (ABPP) .
Molecular Structure Analysis
The molecular structure of triazole compounds is characterized by a cationic quaternary structure . This structure has been found to exhibit excellent in vitro conjugation kinetics and optimal ABPP labelling activity while almost exclusively preserving the native protein fold .Chemical Reactions Analysis
The chemical reactions involving triazole compounds are predominantly copper-catalyzed alkyne-azide 1,3-dipolar cycloadditions (CuAAC) . These reactions are amenable to existing protocols with minimal perturbations and are even compatible with previously unusable buffer systems such as Tris⋅HCl .Future Directions
The future directions for this compound could involve further refinement of the CuAAC conditions and the development of new accelerating copper ligands to improve the efficiency of the CuAAC process . Additionally, the application of this CuAAC-promoting system could be expanded to previously unusable buffer systems .
Properties
IUPAC Name |
3-(4-tert-butyltriazol-1-yl)-N-(oxan-4-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H31N5O2/c1-19(2,3)17-12-23(22-21-17)16-10-14-4-5-15(11-16)24(14)18(25)20-13-6-8-26-9-7-13/h12-16H,4-11H2,1-3H3,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMSOBYNRTXIZMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CN(N=N1)C2CC3CCC(C2)N3C(=O)NC4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H31N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.